1H-Pyrrole-3-carbonitrile 2,5-dimethyl-1-phenyl- CAS number
1H-Pyrrole-3-carbonitrile 2,5-dimethyl-1-phenyl- CAS number
Technical Whitepaper: 1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl- in Modern Drug Discovery
Executive Summary & Chemical Identity
1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl- (CAS Number: 64288-46-6 ) is a highly functionalized, privileged heterocyclic scaffold[1]. Characterized by a central pyrrole core, it features specific steric shielding via 2,5-dimethyl groups, lipophilic bulk from an N-phenyl ring, and a strong electron-withdrawing cyano group at the C3 position. This precise substitution pattern makes it an invaluable intermediate in medicinal chemistry, particularly in the development of targeted immunomodulators (such as STING receptor agonists) and selective anti-inflammatory agents[2][3].
Physicochemical Profiling
Understanding the baseline physicochemical properties of this scaffold is critical for predicting its pharmacokinetics and behavior in subsequent synthetic functionalization.
Table 1: Physicochemical Profile of CAS 64288-46-6 [1]
| Property | Value | Structural Implication |
| IUPAC Name | 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile | Defines the 1,2,3,5-tetrasubstituted architecture. |
| CAS Registry Number | 64288-46-6 | Unique chemical identifier. |
| Molecular Formula | C₁₃H₁₂N₂ | Indicates high degree of unsaturation. |
| Molecular Weight | 196.25 g/mol | Highly favorable for lead-like drug discovery (Rule of 5). |
| Hydrogen Bond Donors | 0 | Enhances membrane permeability. |
| Hydrogen Bond Acceptors | 1 (Cyano nitrogen) | Key interaction point for kinase/receptor binding. |
| Rotatable Bonds | 1 (N-Phenyl bond) | Restricted conformation; lowers entropic penalty upon binding. |
Synthetic Architecture & Causality
The synthesis of 1,2,5-trisubstituted pyrrole-3-carbonitriles requires a highly regioselective approach. The most robust pathway involves a modular three-phase sequence: Paal-Knorr cyclocondensation, Vilsmeier-Haack formylation, and subsequent oximation/dehydration[4].
Experimental Protocol: Regioselective Synthesis of CAS 64288-46-6
Note: This protocol is designed as a self-validating system. Do not proceed to the next phase without confirming the Quality Control (QC) checkpoints.
Phase 1: Paal-Knorr Cyclocondensation
-
Reaction Setup: Combine 2,5-hexanedione (1.0 eq) and aniline (1.1 eq) in toluene. Add a catalytic amount of glacial acetic acid (0.1 eq).
-
Execution: Reflux the mixture under Dean-Stark conditions for 4–6 hours.
-
Causality: The condensation initiates via nucleophilic attack of the primary amine on the protonated carbonyl. The Dean-Stark apparatus continuously removes water, driving the thermodynamic equilibrium toward the dehydrated, aromatic 2,5-dimethyl-1-phenyl-1H-pyrrole intermediate[4].
-
-
Workup: Concentrate in vacuo, extract with Ethyl Acetate (EtOAc), and wash strictly with 1M HCl.
-
Causality: The 1M HCl wash is mandatory to protonate and remove any unreacted aniline into the aqueous layer.
-
Phase 2: Regioselective Formylation (Vilsmeier-Haack)
-
Reagent Generation: Pre-cool N,N-Dimethylformamide (DMF) (1.2 eq) to 0 °C. Dropwise add Phosphorus oxychloride (POCl₃) (1.2 eq) to form the Vilsmeier chloroiminium ion.
-
Execution: Add the Phase 1 pyrrole intermediate (1.0 eq) dissolved in dichloroethane. Heat to 60 °C for 2 hours.
-
Causality: The C2 and C5 positions are sterically occluded and electronically saturated by methyl groups. The C3 position acts as a powerful nucleophile, attacking the chloroiminium ion. The symmetry of the starting pyrrole ensures that substitution at C3 or C4 yields the identical regioisomer.
-
-
Quench: Pour over crushed ice and neutralize with saturated aqueous Sodium Acetate (NaOAc) to hydrolyze the iminium intermediate to the 3-formyl pyrrole.
Phase 3: Nitrile Conversion
-
Execution: Dissolve the 3-formyl intermediate (1.0 eq) in acetic anhydride. Add Hydroxylamine hydrochloride (1.5 eq) and reflux for 3 hours.
-
Causality: Hydroxylamine forms the oxime in situ. Acetic anhydride acts simultaneously as the solvent and a powerful dehydrating agent, facilitating an E2-type elimination of acetic acid from the acetylated oxime to yield the final carbonitrile.
-
-
Workup & Purification: Pour into ice water, extract with Dichloromethane (DCM), wash with NaHCO₃, and recrystallize from ethanol.
Validation & Quality Control (QC):
-
TLC Monitoring: Use Hexane/EtOAc (8:2). The final product is highly UV-active (254 nm) due to the extended conjugated system.
-
¹H NMR Validation: The final product must show a distinct singlet at ~6.3 ppm corresponding to the single C4-H proton, proving regioselective substitution. The two methyl groups will appear as two distinct singlets (~2.1 ppm and ~2.3 ppm) because the symmetry is broken by the C3-cyano group.
-
IR Spectroscopy: A sharp, distinct peak at ~2220 cm⁻¹ will confirm the presence of the carbonitrile (C≡N) stretch.
Fig 1. Synthetic workflow for 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile via Paal-Knorr.
Pharmacological Applications
The 1H-pyrrole-3-carbonitrile scaffold has recently emerged as a highly potent pharmacophore in two primary therapeutic domains:
1. STING Receptor Agonism (Immuno-Oncology) Recent structural optimization studies have identified 1H-pyrrole-3-carbonitrile derivatives as potent non-nucleotide agonists of the Stimulator of Interferon Genes (STING) receptor[2]. STING activation is a critical pathway in innate immunity. When the pyrrole derivative binds to the STING dimer in the endoplasmic reticulum, it induces a conformational change that recruits TANK-binding kinase 1 (TBK1). This leads to the phosphorylation and dimerization of Interferon Regulatory Factor 3 (IRF3), which translocates to the nucleus to drive the expression of type I interferons (e.g., IFNB1) and pro-inflammatory cytokines (CXCL10, IL6)[2].
Fig 2. STING receptor activation pathway induced by 1H-pyrrole-3-carbonitrile derivatives.
2. Anti-Inflammatory Activity (COX Inhibition) Pyrrole-3-carbonitriles also exhibit significant anti-inflammatory activity by acting as cyclooxygenase (COX) inhibitors. The lipophilic 1-phenyl ring and the electron-dense pyrrole core allow these molecules to effectively block the active site of prostaglandin H synthase, halting the conversion of arachidonic acid to pro-inflammatory prostanoids[3][5].
Structure-Activity Relationship (SAR) Data
The biological efficacy of the 1H-pyrrole-3-carbonitrile core is highly dependent on the substitution at the N1 (phenyl) position. The table below summarizes recent SAR data comparing the baseline 1-phenyl derivative (Compound 4A) with optimized analogs against the STING receptor[2].
Table 2: SAR of Pyrrole-3-carbonitriles against STING Receptors [2]
| Compound ID | N1-Substitution | hSTING Thermal Shift (ΔTm, °C) | THP1 Cell Reporter EC₅₀ (μM) |
| SR-717 (Control) | N/A (Non-CDN standard) | +8.1 | ~2.1 |
| Compound 4A | 1-Phenyl (CAS 64288-46-6 core) | +3.5 | 10.49 ± 1.95 |
| Compound 7F | 1-(4-Fluorophenyl) | Comparable to SR-717 | Potent activation |
| Compound 7P | 1-(3-Methoxyphenyl) | Comparable to SR-717 | Potent activation |
Data Interpretation: The baseline 1-phenyl core (Compound 4A) successfully stabilizes the hSTING receptor and induces a reporter signal. However, introducing electron-withdrawing groups (fluorine) or electron-donating groups (methoxy) on the N1-phenyl ring significantly enhances receptor binding affinity, matching the potency of the clinical standard SR-717[2].
Conclusion
1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl- is a highly versatile and synthetically accessible scaffold. Through a self-validating sequence of Paal-Knorr cyclization and regioselective cyanation, researchers can generate libraries of derivatives that hold immense promise in modern drug discovery—particularly as non-nucleotide STING agonists for cancer immunotherapy and targeted COX inhibitors for inflammatory diseases.
References
-
Molaid. 2,5-dimethyl-1-phenylpyrrole-3-carbonitrile - CAS 64288-46-6. Available at: [Link]
-
Shen, C., et al. (2023). Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists. ACS Medicinal Chemistry Letters, 14(8), 1079–1087. Available at: [Link]
-
Dholakia, S. P., et al. (2023). Synthesis and anti-inflammatory activity of 2-amino-4,5-diphenyl-1-(substituted)-1H-pyrrole-3-carbonitrile derivatives. Journal of Medical P'ceutical and Allied Sciences. Available at: [Link]
-
Sarg, M., et al. (2015). Synthesis of Pyrroles and Condensed Pyrroles as Anti-Inflammatory Agents with Multiple Activities and Their Molecular Docking Study. Open Journal of Medicinal Chemistry, 5, 49-96. Available at: [Link]
Sources
- 1. 2,5-dimethyl-1-phenylpyrrole-3-carbonitrile - CAS号 64288-46-6 - 摩熵化学 [molaid.com]
- 2. Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
- 3. jmpas.com [jmpas.com]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. Synthesis of Pyrroles and Condensed Pyrroles as Anti-Inflammatory Agents with Multiple Activities and Their Molecular Docking Study [scirp.org]
